Cas no 1358581-37-9 (2-Methoxy Canagliflozin)

2-Methoxy Canagliflozin structure

Product Name:2-Methoxy Canagliflozin

CAS No:1358581-37-9

MF:C₂₅H₂₇FO₆S

MW:474.54169011116

CID:1080464

PubChem ID:67157964

Update Time:2025-04-20

2-Methoxy Canagliflozin Chemical and Physical Properties

Names and Identifiers

- (2S,3R,4S,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-tetrahydro-6-(hydroxymethyl)-2-methoxy-2H-pyran-3,4,5-triol
- (2s,3r,4s,5s,6r)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)tetrahydro-6-(hydroxymethyl)-2-methoxy-2h-pyran-3,4,5-triol
- 4X975B8M4V
- (2S,3R,4S,5S,6R)-2-[3-[[5-(4-Fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)-2-methoxyoxane-3,4,5-triol
- 2-Methoxy Canagliflozin
- SCHEMBL1777600
- DB-214760
- 2-Methoxy Canagliflozin; a-D-Glucopyranoside, methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]- (ACI); Methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-a-D-glucopyranoside (ACI)
- Canagliflozin Impurity 1
- AMY16481
- 1358581-37-9
- (2S,3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4,5-triol
- UNII-4X975B8M4V
- Methyl 1-C-[3-[[5-(4-Fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-alpha-D-glucopyranoside
- (2S,3R,4S,5S,6R)-2-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-phenyl]-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4,5-triol
- UKGXVMIGVXOCSH-HFBCXCLPSA-N
- Inchi： 1S/C25H27FO6S/c1-14-3-6-17(25(31-2)24(30)23(29)22(28)20(13-27)32-25)11-16(14)12-19-9-10-21(33-19)15-4-7-18(26)8-5-15/h3-11,20,22-24,27-30H,12-13H2,1-2H3/t20-,22-,23+,24-,25+/m1/s1
- InChI Key： UKGXVMIGVXOCSH-HFBCXCLPSA-N
- SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)[C@]1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

Exact Mass: 474.15131
Monoisotopic Mass: 474.15123791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 634
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 128Å²

Experimental Properties

Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
PSA: 99.38

2-Methoxy Canagliflozin Pricemore >>

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